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Compound of Interest

Compound Name: Bromocyclopentane

Cat. No.: B041573

Essential Safety and Handling Guide for
Bromocyclopentane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with bromocyclopentane. Adherence
to these procedures is essential for ensuring a safe laboratory environment.

Hazard Identification and Classification

Bromocyclopentane is classified as a flammable liquid and vapor.[1] It is crucial to handle this
chemical in well-ventilated areas and away from ignition sources.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b041573?utm_src=pdf-interest
https://www.benchchem.com/product/b041573?utm_src=pdf-body
https://www.benchchem.com/product/b041573?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA15455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Hazard Classification Description

Flammable liquid and vapor.[1] Vapors may form

) explosive mixtures with air and can travel to an
Physical Hazard o ]
ignition source and flash back.[2][3] Containers

may explode when heated.[2][3]

May cause eye and skin irritation.[4] Inhalation

of vapors can lead to respiratory tract irritation,
Health Hazard o _ _

dizziness, or suffocation.[4] Ingestion may

cause gastrointestinal irritation.[4]

Should not be released into the environment.[2]
Environmental Hazard Prevent spillage from entering drains or

waterways.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling bromocyclopentane

to minimize exposure and ensure personal safety.
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Protection Type

Specific Recommendations

Standards

Eye and Face Protection

Wear chemical safety goggles
or a face shield.[4][6]

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[4]16]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin contact.[1][4] Impervious
and flame-retardant antistatic
protective clothing is

recommended.[6]

EN 374 for chemical protection

gloves.[7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[1]
[4] A full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges is
appropriate for higher-risk

scenarios.[6]

OSHA 29 CFR 1910.134 or
European Standard EN 149.[1]

[4]

Operational and Handling Procedures

Strict adherence to the following operational steps is crucial for the safe handling of

bromocyclopentane.

[EEN

. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[5]

Verify that an emergency eyewash station and safety shower are readily accessible.[1]

Remove all potential ignition sources, including open flames, hot surfaces, and sparks.[1][5]
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e Use spark-proof tools and explosion-proof equipment.[1][5]

e Ground and bond containers when transferring the material to prevent static discharge.[5]
2. Handling:

o Wear the mandatory PPE as specified in the table above.

e Avoid direct contact with eyes, skin, and clothing.[5]

e Do not inhale vapors or mists.[5]

o Keep the container tightly closed when not in use.[5][8]

3. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[1][2][8]

o Keep containers tightly closed and sealed.[5][8]
o Store away from heat, sparks, and open flames.[1]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][4]

Remove contaminated clothing and shoes.
) Flush skin with plenty of water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.[2][4][9]

Move the exposed person to fresh air at once. If
) breathing has stopped, perform artificial
Inhalation o o )
respiration. If breathing is difficult, give oxygen.

Seek medical attention.[2][4][9]

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

(416118l

Evacuate the area and remove all ignition
sources.[10] Ventilate the area. Contain the spill
Spil with an inert absorbent material (e.g., sand,
earth, vermiculite).[5] Use spark-proof tools for
cleanup.[5] Collect the residue in a suitable

container for disposal.[5]

Use dry chemical, carbon dioxide, water spray,
or alcohol-resistant foam to extinguish the fire.
[4][6] Water may be ineffective.[4] Use water
Fire spray to cool fire-exposed containers.[4]
Firefighters should wear self-contained

breathing apparatus and full protective gear.[1]

[21(31[4]

Disposal Plan
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Proper disposal of bromocyclopentane and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

» Waste Chemical: Dispose of in accordance with local, state, and federal regulations. This
may involve incineration in a licensed facility after admixture with a suitable combustible
material.[5] Do not dispose of it into sewer systems.[5]

o Empty Containers: Do not reuse empty containers. They may retain product residue and can
be hazardous.[5] Decontaminate containers before disposal.[5] Observe all label safeguards
until the container is cleaned or destroyed.[5]
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Bromocyclopentane Handling and Emergency Workflow

4 N
4 1. Preparation N 4. Emergency Procedures
: : Emergency Event
Work in Ventilated Area (Spill, Exposure, Fire)
4 3. Storage )
Check Emergency Equipment Cool, Dry, Ventilated Area |« Spill Response Exposure Response Fire Response
- /
\
Remove Ignition Sources Away from Incompatibles
\
Use Spark-Proof Tools Tightly Sealed Container
o : /
!For subsequent use
T

2. Hahdling )

Wear Full PPE

Avoid Contact and Inhalation

Keep Container Closed

s

5. Digposal

Follow Regulations

Do Not Use Sewer

Decontaminate Containers

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b041573?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b041573?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA15455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15455~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:11:13~~Bromocyclopentane~~
https://www.fishersci.com/store/msds?partNumber=AC111600010&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/19130.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/37449MSDS.pdf
https://www.chemicalbook.com/msds/bromocyclopentane-d9.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-11
https://www.chemicalbook.com/msds/bromocyclopentane.htm
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/c115207
https://www.benchchem.com/product/b041573#personal-protective-equipment-for-handling-bromocyclopentane
https://www.benchchem.com/product/b041573#personal-protective-equipment-for-handling-bromocyclopentane
https://www.benchchem.com/product/b041573#personal-protective-equipment-for-handling-bromocyclopentane
https://www.benchchem.com/product/b041573#personal-protective-equipment-for-handling-bromocyclopentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041573?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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